Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate

• IUPAC Name: ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate
• InChI: InChI=1S/C17H20N2O4S2/c1-5-7-19-16(22)14-10(3)11(4)25-15(14)18-17(19)24-9-12(20)8-13(21)23-6-2/h5H,1,6-9H2,2-4H3
• InChI Key: XPXWPHDJZWFAIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CSC1=NC2=C(C(=C(S2)C)C)C(=O)N1CC=C
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• CAS No.: 328018-10-6

Description

Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate is a useful research compound. Its molecular formula is C17H20N2O4S2 and its molecular weight is 380.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activities

Research in chemical synthesis has explored the condensation reactions involving related compounds to Ethyl 4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-3-oxobutanoate. For instance, studies have detailed the synthesis of pyridine, pyrimidine, and other heterocyclic compounds through various cyclization and condensation methods. These synthesized compounds have been evaluated for their potential biological activities, such as antiviral, antibacterial, and anticancer properties (Su et al., 1988), (Dolzhenko et al., 2006).

Novel Heterocyclic Derivatives Synthesis

Innovative approaches to synthesizing a wide range of trifluoromethyl heterocycles using diazoketoesters as intermediates have been demonstrated, showcasing the versatility of these compounds in generating diverse heterocyclic structures (Honey et al., 2012). Additionally, the synthesis of new 2,4,6-trisubstituted pyrimidines through condensation processes highlights the potential for creating novel compounds with significant biological or chemical properties (Arutyunyan, 2013).

Structural Analysis and Crystallography

Crystallographic studies on related sulfur-containing pyrimidine derivatives have provided insight into their molecular structures, further informing the potential utility of these compounds in various scientific applications. These analyses have helped elucidate the conformational preferences and intermolecular interactions that could influence their biological activity (Stolarczyk et al., 2018).

Antibacterial and Antifungal Activities

Research into the antibacterial and antifungal properties of novel heterocyclic compounds containing sulfonamido moieties has shown promising results, indicating the potential for these substances in developing new antimicrobial agents (Azab et al., 2013).